Cas no 139122-42-2 (Hexadecanoic acid, pentafluorophenyl ester)

• Product Name: Hexadecanoic acid, pentafluorophenyl ester
• CAS No: 139122-42-2
• MF: C₂₂H₃₁F₅O₂
• MW: 422.472364664078
• CID: 1261091
• PubChem ID: 3955933
• Update Time: 2025-04-20

Hexadecanoic acid, pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) hexadecanoate
• pentafluorophenyl hexadecanoate
• SCHEMBL3501089
• pentafluorophenyl palmitate
• STGCKLMCGBBPOO-UHFFFAOYSA-N
• 139122-42-2
• STK038619
• DTXSID20398219

• Inchi： 1S/C22H31F5O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(28)29-22-20(26)18(24)17(23)19(25)21(22)27/h2-15H2,1H3
• InChI Key： STGCKLMCGBBPOO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCCCCCCCCCCCCCC)=O)F)F)F)F

Computed Properties

• Exact Mass: 422.224
• Monoisotopic Mass: 422.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 26.3Ų